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Compound of Interest

Compound Name: 2-Cyano-2-phenylbutanamide

Cat. No.: B020796 Get Quote

An In-depth Technical Guide to 2-Cyano-2-phenylbutanamide

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2-Cyano-2-phenylbutanamide. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document

consolidates available data on its properties, provides general experimental protocols for

handling, and illustrates a plausible synthetic pathway.

Chemical and Physical Properties
2-Cyano-2-phenylbutanamide, also known as (RS)-2-Cyano-2-phenylbutyramide, is a

chemical compound with the molecular formula C11H12N2O[1][2][3]. It is recognized as an

impurity that can arise during the synthesis of the anticonvulsant drug Primidone[4].

Chemical Identifiers
A summary of the key chemical identifiers for 2-Cyano-2-phenylbutanamide is presented

below.
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Identifier Value Reference

CAS Number 80544-75-8 [1][2][5][6]

Molecular Formula C11H12N2O [1][2][3]

Molecular Weight 188.23 g/mol [1][2]

IUPAC Name 2-cyano-2-phenylbutanamide [2]

Synonyms

(RS)-2-Cyano-2-

phenylbutyramide, a-cyano-a-

Ethylbenzeneacetamide,

Ciobutide

[2]

SMILES String
CCC(C1=CC=CC=C1)

(C#N)C(N)=O
[1][3][5]

InChI Key
QKSRTQXCXWMMLG-

UHFFFAOYSA-N
[3]

Physical Properties
The known physical properties of the compound are detailed in the following table. It typically

appears as a white to off-white crystalline solid[4].

Property Value Reference

Melting Point 112-113°C [1][6]

Boiling Point
362.2°C at 760 mmHg

(Predicted)
[2]

Appearance White Crystalline Solid [4]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[6]

Storage Temperature -20°C Freezer [4][6]

Computed Properties
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Computational models provide additional insights into the properties of 2-Cyano-2-
phenylbutanamide.

Property Value Reference

Density 1.128 g/cm³ [2]

Flash Point 172.9°C [2]

Refractive Index 1.545 [2]

XlogP 1.4 [3]

Monoisotopic Mass 188.09496 Da [3]

Experimental Protocols
Detailed experimental procedures for the synthesis and handling of 2-Cyano-2-
phenylbutanamide are not widely published. However, based on the synthesis of structurally

similar compounds and general laboratory safety guidelines, the following protocols can be

established.

Representative Synthesis Protocol
The synthesis of α-cyano-α-aryl amides can be achieved through various methods. A common

approach involves the reaction of a corresponding arylacetonitrile derivative. The following is a

representative protocol based on general synthetic transformations for this class of

compounds.

Reaction: Partial hydrolysis of 2-phenyl-2-ethylmalononitrile.

Reagents and Equipment:

2-phenyl-2-ethylmalononitrile

Sulfuric acid (concentrated)

Crushed ice and water
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Reaction flask with magnetic stirrer

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Cool a flask containing concentrated sulfuric acid in an ice bath.

Slowly add 2-phenyl-2-ethylmalononitrile to the cold, stirring sulfuric acid. The addition

should be portion-wise to control the temperature.

After the addition is complete, allow the mixture to stir at a low temperature (0-5°C) for a

specified period (e.g., 2-4 hours) to facilitate partial hydrolysis.

Carefully pour the reaction mixture onto a beaker of crushed ice and water to quench the

reaction.

A precipitate of 2-Cyano-2-phenylbutanamide should form.

Collect the solid product by vacuum filtration and wash it thoroughly with cold water.

Purify the crude product by recrystallization from a suitable solvent system, such as an

ethanol-water mixture, to yield the final product.

Disclaimer: This is a generalized protocol. Researchers should conduct a thorough literature

search for the most specific and optimized synthesis procedure and perform a risk assessment

before commencing any experimental work.

Safe Handling and Storage Protocol
Due to the presence of a cyano group, 2-Cyano-2-phenylbutanamide should be handled with

caution as a potentially hazardous substance[7]. The following procedures are based on

general safety guidelines for handling cyano-containing compounds.
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Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a certified chemical fume

hood, especially when dealing with powders or solutions that could generate aerosols[7].

Ensure that safety showers and eyewash stations are readily accessible[7][8].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield compliant with OSHA or

European standards (e.g., EN166)[7][8].

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber). Change gloves immediately if contamination occurs[7][8].

Respiratory Protection: If dust generation is likely, use a NIOSH/MSHA or European

Standard EN 149 approved respirator[7].

Hygiene Practices:

Avoid inhalation of dust and contact with skin and eyes[7][8].

Do not eat, drink, or smoke in the laboratory[7].

Wash hands thoroughly after handling the compound[7][8].

Storage and Disposal:

Store in a tightly closed container in a cool, dry, and well-ventilated area[7][9]. A storage

temperature of -20°C is recommended[4][6].

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases[7][8].

Dispose of waste in accordance with local, state, and federal regulations for hazardous

chemical waste[8][9].

Logical and Workflow Visualizations
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Plausible Synthesis Workflow
The following diagram illustrates a plausible, generalized synthetic workflow for producing 2-
Cyano-2-phenylbutanamide from a nitrile precursor.

2-Phenylbutanenitrile
Deprotonated Intermediate

(using a strong base like LDA)
1. Deprotonation

2-Cyano-2-phenylbutanamide

2. Cyanation

Cyanating Agent
(e.g., Cyanogen Chloride)

Partial Acid Hydrolysis
(e.g., H2SO4)

Alternative: from dinitrile

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Cyano-2-phenylbutanamide.

Relationship as a Synthesis Impurity
This compound is noted as an impurity in the manufacturing of Primidone. The logical

relationship can be visualized as follows.

Primidone Synthesis Process

Primidone (Target Product)

Yields

2-Cyano-2-phenylbutanamide
(Impurity D)

Generates

Click to download full resolution via product page

Caption: Logical diagram showing 2-Cyano-2-phenylbutanamide as an impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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